5-(benzyloxy)-N-(3-chloro-4-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide
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Description
5-(benzyloxy)-N-(3-chloro-4-methoxyphenyl)-4-oxo-4H-pyran-2-carboxamide is a useful research compound. Its molecular formula is C20H16ClNO5 and its molecular weight is 385.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Development
Novel heterocyclic compounds derived from similar structural frameworks have been synthesized, showing promise as anti-inflammatory, analgesic agents, and COX inhibitors. These compounds exhibit significant inhibition of cyclooxygenase-2 (COX-2), suggesting potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Applications
Research into novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties indicates excellent antimicrobial properties. These compounds were synthesized with high yields and demonstrated significant in vitro antibacterial activity against common pathogens, marking them as potential candidates for antibacterial drug development (Idrees, Bodkhe, Siddiqui, & Kola, 2020).
Crystal Structure and Supramolecular Assembly
The crystal structures of compounds bearing similar pyran carboxamide frameworks reveal insights into their supramolecular assembly, facilitated by hydrogen bonding and π–π interactions. These studies provide valuable information for the design of materials with specific physical properties, such as molecular recognition and self-assembly processes (Kranjc, Juranovič, Kočevar, & Perdih, 2012).
Optical and Electronic Properties
Investigations into N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have revealed their potential as nonlinear optical (NLO) materials. These compounds show significant nonlinearity at specific wavelengths, suggesting their suitability for optical limiting applications, which is crucial for developing materials for photonic devices (Chandrakantha, Isloor, Sridharan, Philip, & Shetty, 2013).
Properties
IUPAC Name |
N-(3-chloro-4-methoxyphenyl)-4-oxo-5-phenylmethoxypyran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO5/c1-25-17-8-7-14(9-15(17)21)22-20(24)18-10-16(23)19(12-27-18)26-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJLSXPGZMVYROK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC(=O)C(=CO2)OCC3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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